Cas no 898445-96-0 (N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 898445-96-0
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6296726
• PubChem ID: 73329162
• Update Time: 2025-06-30

N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• N-[(2-methoxyphenyl)methyl]-2-[(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide
• 898445-96-0

• Inchi： 1S/C15H15N3O3S/c1-10-7-17-15(20)18-14(10)22-9-13(19)16-8-11-5-3-4-6-12(11)21-2/h3-7H,1,8-9H2,2H3,(H,16,19)
• InChI Key： YQCWRCCQQFUXMF-UHFFFAOYSA-N
• SMILES： S(C1C(=C)C=NC(N=1)=O)CC(NCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Comprehensive Overview of N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 898445-96-0)

N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide, with the CAS number 898445-96-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfanylacetamide derivatives, which are known for their potential therapeutic applications. The unique structural features of this molecule, including the methoxyphenyl and dihydropyrimidinone moieties, contribute to its biological activity and make it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide due to their potential to interact with specific biological pathways. For instance, the pyrimidinone core is a common pharmacophore in drugs targeting inflammation, cancer, and metabolic disorders, aligning with current trends in personalized healthcare.

The synthesis of CAS 898445-96-0 involves multi-step organic reactions, including sulfanylacetylation and N-alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for research applications. The growing emphasis on green chemistry has also prompted scientists to explore eco-friendly synthesis routes for such derivatives, addressing sustainability concerns in the pharmaceutical industry.

One of the most searched questions related to this compound is its mechanism of action and potential biological targets. Preliminary studies suggest that N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide may exhibit inhibitory effects on certain enzymes involved in cell signaling. This aligns with the broader interest in kinase inhibitors and GPCR modulators, which are hot topics in drug development forums and academic discussions.

Another area of interest is the compound's solubility and stability under various conditions, which are critical for formulation development. Researchers often inquire about its compatibility with excipients and delivery systems, reflecting the industry's focus on improving drug bioavailability and patient compliance. Additionally, the rise of computational chemistry tools has enabled virtual screening of similar compounds, accelerating the identification of promising candidates for further study.

In conclusion, N-(2-methoxyphenyl)methyl-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 898445-96-0) represents a valuable scaffold for medicinal chemistry research. Its structural complexity and potential therapeutic applications make it a compelling subject for ongoing investigations. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in areas such as oncology, immunology, and neurology, addressing unmet medical needs and improving global health outcomes.